Cas no 2703781-52-4 (ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2703781-52-4
• MF: C₁₆H₂₅IO₃
• MW: 392.272377729416
• MDL: MFCD34551044
• CID: 5615203
• PubChem ID: 165945970
• Update Time: 2025-10-19

ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• EN300-33047976
• 2703781-52-4
• ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

• MDL： MFCD34551044
• Inchi： 1S/C16H25IO3/c1-2-19-14(18)16-9-15(10-16,11-17)20-13(16)12-7-5-3-4-6-8-12/h12-13H,2-11H2,1H3
• InChI Key： DGLAXYSETGYGSN-UHFFFAOYSA-N
• SMILES： ICC12CC(C(=O)OCC)(C1)C(C1CCCCCC1)O2

Computed Properties

• Exact Mass: 392.08484g/mol
• Monoisotopic Mass: 392.08484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

Ethyl 3-Cycloheptyl-1-(Iodomethyl)-2-Oxabicyclo[2.1.1]hexane-4-Carboxylate (CAS No. 2703781-52-4): An Overview

Ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2703781-52-4) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of oxabicyclic compounds, which are characterized by a bicyclic ring system containing an oxygen atom. The presence of the iodomethyl group and the cycloheptyl substituent adds to its structural complexity and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is particularly noteworthy for its potential in drug discovery and materials science. The iodomethyl group can serve as a versatile handle for further functionalization, allowing for the introduction of various substituents that can modulate the compound's biological activity or physical properties. Additionally, the cycloheptyl ring provides steric bulk and conformational rigidity, which can influence the compound's interactions with biological targets or other materials.

Recent research has highlighted the importance of oxabicyclic compounds in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that oxabicyclic scaffolds can enhance the potency and selectivity of small molecules targeting G protein-coupled receptors (GPCRs). The unique three-dimensional structure of these compounds allows for precise binding to specific receptor sites, potentially leading to improved pharmacological profiles.

In the context of materials science, ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has shown promise as a building block for the synthesis of advanced materials with tailored properties. The iodomethyl group can be readily converted into other functional groups, such as amines or thiols, through standard chemical transformations. This versatility makes it an attractive candidate for the development of polymers, coatings, and other functional materials with enhanced mechanical, thermal, or optical properties.

The synthesis of ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate typically involves a multi-step process that includes the formation of the oxabicyclic core and subsequent functionalization steps to introduce the desired substituents. One common approach is to start with a suitable cycloheptanone derivative and undergo a series of reactions, including ring-opening reactions, nucleophilic substitutions, and esterifications, to achieve the final product. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it easier to produce this compound on a larger scale.

The biological activity of ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has been explored in several studies, with promising results in various therapeutic areas. For example, preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain cancer cell lines, suggesting its potential as a lead compound for further drug development. Additionally, its ability to modulate specific protein-protein interactions has been investigated in the context of neurodegenerative diseases, where it may help to disrupt aberrant protein aggregates associated with conditions such as Alzheimer's disease.

From a safety perspective, ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and use appropriate personal protective equipment (PPE) when handling this material.

In conclusion, ethyl 3-cycloheptyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2703781-52-4) represents an intriguing molecule with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and versatile functional groups make it an attractive candidate for further research and development efforts aimed at creating novel therapeutic agents and advanced materials.